Cas no 1805197-68-5 (Methyl 6-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-acetate)

• Product Name: Methyl 6-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-acetate
• CAS No: 1805197-68-5
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4804045
• Update Time: 2025-10-30

Methyl 6-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-acetate

• Inchi： 1S/C10H9ClF2INO2/c1-17-7(16)3-5-2-6(4-11)15-9(8(5)14)10(12)13/h2,10H,3-4H2,1H3
• InChI Key： IDICCGWRNNFOIF-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(CCl)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-acetate

Recent Advances in the Study of Methyl 6-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-acetate (CAS: 1805197-68-5)

Methyl 6-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-acetate (CAS: 1805197-68-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature has demonstrated that Methyl 6-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-acetate serves as a crucial building block in the synthesis of pyridine-based derivatives, which are known for their broad-spectrum pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for this compound, emphasizing its high yield and purity, which are essential for subsequent derivatization. The study also explored its reactivity in cross-coupling reactions, which are pivotal in constructing complex molecular architectures for drug development.

In addition to its synthetic utility, Methyl 6-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-acetate has been investigated for its potential biological activities. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2023) reported that derivatives of this compound exhibit promising inhibitory effects against certain kinase enzymes, which are implicated in various cancers. The study highlighted the compound's ability to modulate key signaling pathways, suggesting its potential as a lead compound for anticancer drug development.

Further research has explored the pharmacokinetic properties of Methyl 6-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-acetate derivatives. A 2023 study in the European Journal of Pharmaceutical Sciences investigated the metabolic stability and bioavailability of these derivatives, revealing favorable profiles for oral administration. These findings underscore the compound's potential as a scaffold for developing orally active therapeutics.

Despite these advancements, challenges remain in the clinical translation of Methyl 6-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-acetate-based drugs. Issues such as off-target effects and formulation stability need to be addressed in future studies. However, the compound's unique chemical properties and demonstrated biological activities make it a promising candidate for further investigation in the field of medicinal chemistry.

In conclusion, Methyl 6-(chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-acetate (CAS: 1805197-68-5) continues to attract significant attention in the pharmaceutical research community. Its versatility as a synthetic intermediate and its potential therapeutic applications position it as a valuable tool in drug discovery. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its derivatives for clinical use.